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Compound of Interest

Compound Name: Cn412
CAS No.: 148067-21-4
Cat. No.: B549489
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Midostaurin is a multi-targeted kinase inhibitor used in cancer research and for the treatment of
specific types of acute myeloid leukemia (AML) and systemic mastocytosis.[1] It functions by
inhibiting various receptor tyrosine kinases, including FLT3 and KIT, thereby interfering with
signaling pathways that promote the proliferation of cancer cells.[2] Due to its hydrophobic
nature, Midostaurin has poor aqueous solubility, necessitating the use of organic solvents to
prepare stock solutions for in vitro studies.[3] Dimethyl sulfoxide (DMSO) is the most commonly
used solvent for this purpose.[4] Accurate preparation of Midostaurin stock solutions is critical
for obtaining reliable and reproducible experimental results.

Chemical Properties and Solubility Data

A summary of the key chemical and physical properties of Midostaurin is provided below. This
information is essential for accurate calculations and handling of the compound.
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Property Value Source
Molecular Weight 570.64 g/mol [1]
Appearance White to off-white powder [5]
Solubility in DMSO 15 mg/mL [5]
Solubility in Methanol 5 mg/mL [5]
Solubility in 100% Ethanol 2.5 mg/mL [5]
Aqueous Solubility < 0.001 mg/mL [6]

Experimental Protocol: Preparation of a 10 mM
Midostaurin Stock Solution in DMSO

This protocol provides a step-by-step guide for the preparation of a 10 mM stock solution of
Midostaurin in DMSO.

Materials:

¢ Midostaurin powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes or amber glass vials

o Vortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Safety Precautions:
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o Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of the
powder.

o Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

o Consult the Safety Data Sheet (SDS) for Midostaurin for comprehensive safety
information.

o Calculation:

o To prepare a 10 mM stock solution, calculate the required mass of Midostaurin using the
following formula:

= Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

= For 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 570.64 g/mol x
1000 mg/g =5.71 mg

e Weighing:

o Carefully weigh out the calculated amount of Midostaurin powder using a calibrated
analytical balance.

¢ Dissolution:

o Transfer the weighed Midostaurin powder into a sterile microcentrifuge tube or amber
glass vial.

o Add the appropriate volume of DMSO to the tube.

o Vortex the solution for 1-2 minutes until the Midostaurin is completely dissolved.[3] A clear
solution with no visible particulates should be obtained. Gentle warming in a 37°C water
bath can aid dissolution if necessary.[3]

» Aliquoting and Storage:
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o To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes (e.g., 10-50 pL).[4]

o Store the aliquots in a tightly sealed container at -20°C.[3] Under these conditions, the
stock solution is stable for up to 2 months.[3]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Preparation of Working Solutions:

For cell-based assays, the concentrated stock solution must be further diluted in the
appropriate cell culture medium to the final desired concentration immediately before use.[4] It
is crucial to ensure that the final concentration of DMSO in the cell culture medium is kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.[4]
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Caption: Workflow for Midostaurin Stock Solution Preparation.
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Caption: Midostaurin's Inhibition of Key Signaling Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Midostaurin - Wikipedia [en.wikipedia.org]

e 2. cancercareontario.ca [cancercareontario.ca]
¢ 3. benchchem.com [benchchem.com]

¢ 4. benchchem.com [benchchem.com]

¢ 5. Midostaurin | CAS 120685-11-2 | Kinase inhibitor | StressMarq Biosciences Inc.
[stressmarg.com]

6. tga.gov.au [tga.gov.au]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b549489/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparation-of-midostaurin-stock-solution
https://www.benchchem.com/product/b549489?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Midostaurin
https://www.cancercareontario.ca/en/system/files_force/midostaurin.pdf?download=1
https://www.benchchem.com/pdf/Preparing_Midostaurin_Stock_Solutions_in_Dimethyl_Sulfoxide_DMSO.pdf
https://www.benchchem.com/pdf/Midostaurin_Cytotoxicity_Assay_Technical_Support_Center.pdf
https://www.stressmarq.com/products/small-molecules/inhibitor/midostaurin-sih-468/
https://www.stressmarq.com/products/small-molecules/inhibitor/midostaurin-sih-468/
https://www.tga.gov.au/sites/default/files/auspar-midostaurin-190103-pi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549489?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Midostaurin Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549489/docs#application-notes-and-protocols-
preparation-of-midostaurin-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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